Cas no 1997735-73-5 ({1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine)

{1-[2-(1H-1,2,4-Triazol-1-yl)ethyl]azetidin-2-yl}methanamine is a heterocyclic compound featuring an azetidine core functionalized with a 1,2,4-triazole moiety and a primary amine group. This structure confers potential utility in medicinal chemistry, particularly as a building block for the synthesis of biologically active molecules. The presence of both triazole and azetidine rings enhances its versatility in drug design, offering opportunities for hydrogen bonding and interactions with biological targets. The primary amine group further allows for derivatization, enabling the development of novel pharmacophores. Its compact, rigid framework may contribute to improved metabolic stability and binding affinity in therapeutic applications. This compound is of interest for researchers exploring small-molecule inhibitors or modulators in pharmaceutical development.
{1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine structure
1997735-73-5 structure
Product Name:{1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
CAS No:1997735-73-5
MF:C8H15N5
MW:181.238200426102
CID:6398842
PubChem ID:165522866
Update Time:2025-05-22

{1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
    • {1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
    • EN300-1280859
    • 1997735-73-5
    • Inchi: 1S/C8H15N5/c9-5-8-1-2-12(8)3-4-13-7-10-6-11-13/h6-8H,1-5,9H2
    • InChI Key: BKUQLCDKQQEUMC-UHFFFAOYSA-N
    • SMILES: N1(CCN2C=NC=N2)CCC1CN

Computed Properties

  • Exact Mass: 181.13274550g/mol
  • Monoisotopic Mass: 181.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 60Ų

{1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1280859-1.0g
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
1g
$0.0 2023-06-07
Enamine
EN300-1280859-50mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
50mg
$948.0 2023-10-01
Enamine
EN300-1280859-100mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
100mg
$993.0 2023-10-01
Enamine
EN300-1280859-250mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
250mg
$1038.0 2023-10-01
Enamine
EN300-1280859-500mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
500mg
$1084.0 2023-10-01
Enamine
EN300-1280859-1000mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
1000mg
$1129.0 2023-10-01
Enamine
EN300-1280859-2500mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
2500mg
$2211.0 2023-10-01
Enamine
EN300-1280859-5000mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
5000mg
$3273.0 2023-10-01
Enamine
EN300-1280859-10000mg
{1-[2-(1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
1997735-73-5
10000mg
$4852.0 2023-10-01

Additional information on {1-2-(1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine

Introduction to {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin-2-yl}methanamine (CAS No: 1997735-73-5)

The compound {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin-2-yl}methanamine, identified by the CAS number 1997735-73, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising results in preclinical studies. The molecule's structure incorporates a triazole ring, an azetidine ring, and a methanamine group, which collectively contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes. The incorporation of the triazole group is particularly noteworthy, as it is known for its stability and ability to participate in various chemical reactions, including click chemistry. This feature has positioned the compound as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have explored its potential as a building block for creating bioactive molecules targeting various disease states. For instance, studies have demonstrated that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory activities, suggesting its utility in developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a candidate for use in catalysis and coordination chemistry. Recent research has highlighted its potential as a ligand in organometallic catalysts, which could enhance the efficiency of various industrial chemical processes.

The synthesis of {1-2-(1H-1,2,4-Triazol-1-yl)ethylazetidin}methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the formation of the azetidine ring through ring-closing metathesis and subsequent functionalization to introduce the triazole group. This approach ensures high yields and excellent control over the product's stereochemistry.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing this compound. Researchers are exploring green chemistry approaches that minimize waste and reduce reliance on hazardous reagents. For example, catalytic systems using renewable resources are being investigated to facilitate the synthesis process while maintaining high efficiency.

In conclusion, {1-2-(1H-1,2,4-Triazol}methanamine) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.